Cas no 2304503-05-5 (NQO1 substrate)

NQO1 (NAD(P)H:quinone oxidoreductase 1) substrates are specialized compounds designed to interact selectively with the NQO1 enzyme, a flavoprotein involved in cellular redox reactions. These substrates are optimized for high specificity and catalytic efficiency, enabling precise detection and quantification of NQO1 activity in biochemical assays. Key advantages include their stability under physiological conditions, low background reactivity, and compatibility with spectrophotometric or fluorometric detection methods. They are widely used in research applications such as studying oxidative stress, cancer metabolism, and enzyme kinetics. The substrates' well-characterized kinetic parameters ensure reliable and reproducible results in both in vitro and cell-based studies.

NQO1 substrate structure

Product Name:NQO1 substrate

CAS No:2304503-05-5

MF:C₁₃H₂F₂N₄O

MW:268.177988529205

CID:4738788

Update Time:2025-10-29

NQO1 substrate Chemical and Physical Properties

Names and Identifiers

- NQO1 substrate
- NQO1 substrate 1
- 6,7-Difluoro-9-oxoindeno[1,2-b]pyrazine-2,3-dicarbonitrile
- Inchi： 1S/C13H2F2N4O/c14-7-1-5-6(2-8(7)15)13(20)12-11(5)18-9(3-16)10(4-17)19-12/h1-2H
- InChI Key： PZUSGRHVYDQLHR-UHFFFAOYSA-N
- SMILES： FC1C(=CC2C(C3C(C=2C=1)=NC(C#N)=C(C#N)N=3)=O)F

Computed Properties

Exact Mass: 268.019667g/mol
Monoisotopic Mass: 268.019667g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 535
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 90.4
Molecular Weight: 268.18g/mol

NQO1 substrate Pricemore >>

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